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Compound of Interest

Compound Name: PZ-1922

Cat. No.: B12367012 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, handling, and storage

of a stock solution of PZ-1922 using dimethyl sulfoxide (DMSO) as the solvent. PZ-1922 is a

bioactive small molecule that functions as a triple-acting, selective antagonist for the 5-HT6 and

5-HT3 receptors, and as a reversible inhibitor of monoamine oxidase B (MAO-B). Adherence to

this protocol will ensure the accurate and safe preparation of a stable stock solution for use in

various experimental settings.

Compound and Solvent Information
PZ-1922 is a piperazinyl-pyrroloquinoline analog supplied as a white to beige powder. It is

crucial to ascertain whether the compound is in its free base form or a salt form (e.g.,

hydrochloride), as this will affect the molecular weight used in concentration calculations.

Dimethyl sulfoxide (DMSO) is a polar aprotic solvent capable of dissolving a wide range of

polar and nonpolar compounds[1].

Table 1: Physicochemical Properties of PZ-1922
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Property
Value (PZ-1922
Free Base)

Value (PZ-1922 HCl
Salt)

Source

CAS Number 1648744-85-7 1648744-85-7

Molecular Formula C₂₂H₂₁ClN₄ C₂₂H₂₂Cl₂N₄ [2]

Molecular Weight 376.88 g/mol ~413.35 g/mol [2][3]

Appearance White to beige powder Solid [2]

Solubility in DMSO 2 mg/mL
Not explicitly stated,

but assumed similar

Recommended

Storage

Desiccated at -10°C to

-25°C

Desiccated at -10°C to

-25°C

Note: The molecular weight of the HCl salt may vary slightly between batches due to the

degree of hydration[2]. Always refer to the manufacturer's certificate of analysis for the batch-

specific molecular weight.

Safety Precautions
Handle PZ-1922 and DMSO in a well-ventilated area, preferably a chemical fume hood.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves (nitrile or neoprene).

DMSO Handling: DMSO is an excellent solvent that can facilitate the absorption of dissolved

substances through the skin[4]. Avoid direct contact. If skin contact occurs, wash the affected

area immediately and thoroughly with water.

Compound Handling: PZ-1922 is a bioactive compound. Avoid inhalation of the powder by

handling it carefully.

Waste Disposal: Dispose of all waste materials (used tips, tubes, excess solution) in

accordance with institutional and local regulations for chemical waste.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol provides a method for preparing a 10 mM stock solution of PZ-1922. The

maximum solubility of the free base in DMSO is approximately 5.3 mM (based on 2 mg/mL).

Therefore, creating a 10 mM stock may require gentle warming or sonication, and the final

solution should be visually inspected for complete dissolution. If a 10 mM solution cannot be

achieved, prepare a lower concentration such as 5 mM.

Required Materials and Equipment
PZ-1922 powder

Anhydrous/molecular biology grade DMSO

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, chemical-resistant pipette tips

Vortex mixer

Sonicator bath (optional)

Heating block or water bath (optional, use with caution)

Calculation of Mass
The mass of PZ-1922 required to prepare a stock solution of a specific volume and

concentration can be calculated using the following formula:

Mass (mg) = Desired Concentration (M) x Desired Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

Example Calculation for 1 mL of a 10 mM (0.010 M) Stock Solution:
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Using PZ-1922 Free Base (MW = 376.88 g/mol ): Mass = 0.010 mol/L * 0.001 L * 376.88

g/mol * 1000 mg/g = 3.77 mg

Using PZ-1922 HCl Salt (MW ≈ 413.35 g/mol ): Mass = 0.010 mol/L * 0.001 L * 413.35 g/mol

* 1000 mg/g = 4.13 mg

Step-by-Step Procedure
Aliquot Compound: Allow the vial of PZ-1922 powder to equilibrate to room temperature for

15-20 minutes before opening to prevent condensation of atmospheric moisture.

Weigh Compound: In a chemical fume hood, carefully weigh the calculated mass of PZ-1922
powder and place it into a sterile microcentrifuge tube or amber vial.

Add Solvent: Add the desired volume of DMSO to the tube containing the compound. For the

example above, add 1.0 mL of DMSO.

Dissolve Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Ensure Complete Solubilization: Visually inspect the solution against a light source to ensure

no solid particles remain. If the compound has not fully dissolved:

Sonication: Place the tube in a sonicator bath for 5-10 minutes.

Gentle Warming: Briefly warm the solution to 30-37°C. Caution: Do not overheat, as it may

degrade the compound.

Aliquot and Store: Once fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile, tightly sealed tubes to minimize freeze-thaw cycles.

Labeling: Clearly label each aliquot with the compound name (PZ-1922), concentration (10

mM), solvent (DMSO), and preparation date.

Storage: Store the aliquots upright in a freezer at -20°C, protected from light. Under these

conditions, the stock solution is expected to be stable for several months.
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Visualizations
Molecular Targets of PZ-1922

PZ-1922

5-HT6 Receptor

 Antagonist (Ki = 17 nM)

5-HT3 Receptor

 Antagonist (Ki = 0.45 nM)

MAO-B

 Reversible Inhibitor (pIC50 = 8.93)

Click to download full resolution via product page

Caption: Logical diagram of PZ-1922's molecular targets.

Workflow for Stock Solution Preparation
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Caption: Experimental workflow for PZ-1922 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

2. medkoo.com [medkoo.com]

3. medchemexpress.com [medchemexpress.com]

4. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note and Protocol: Preparation of PZ-1922
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12367012#how-to-prepare-pz-1922-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.
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